3-methoxy-2-{[(2E)-3-phenylprop-2-en-1-yl]oxy}benzaldehyde

Specification

• CAS No.: 133495-64-4
• Molecular Formula: C17H16O3
• Molecular Weight: 268.312
• IUPAC Name: 3-methoxy-2-[(E)-3-phenylprop-2-enoxy]benzaldehyde
• Standard InChI: InChI=1S/C17H16O3/c1-19-16-11-5-10-15(13-18)17(16)20-12-6-9-14-7-3-2-4-8-14/h2-11,13H,12H2,1H3/b9-6+
• Standard InChI Key: OXLZMGXXXHJDMZ-RMKNXTFCSA-N
• SMILES: COC1=CC=CC(=C1OCC=CC2=CC=CC=C2)C=O

Introduction

Chemical Structure and Physicochemical Properties

3-Methoxy-2-{[(2E)-3-phenylprop-2-en-1-yl]oxy}benzaldehyde belongs to the benzaldehyde derivative family, characterized by a methoxy group at the 3-position and a (2E)-3-phenylprop-2-en-1-yloxy group at the 2-position of the aromatic ring. The (E)-configuration of the propenyl group ensures geometric specificity, influencing its reactivity and intermolecular interactions.

Table 1: Key Molecular Properties

Property	Value	Source
Molecular Formula	C₁₇H₁₆O₃
Molecular Weight	268.312 g/mol
Boiling Point	Not reported	-
Density	1.1–1.2 g/cm³ (estimated)
LogP (Partition Coefficient)	3.94 (analog-based estimate)
Solubility	Low in water; soluble in DCM

The compound’s aldehyde group renders it electrophilic, enabling condensation reactions, while the methoxy and allyloxy substituents enhance steric and electronic effects. Spectroscopic data for analogous compounds suggest characteristic IR peaks at 1700–1720 cm⁻¹ (C=O stretch) and 1600 cm⁻¹ (aromatic C=C).

Synthesis and Preparation

The synthesis of 3-methoxy-2-{[(2E)-3-phenylprop-2-en-1-yl]oxy}benzaldehyde involves multi-step organic transformations, often starting from salicylaldehyde derivatives. A representative pathway adapts methods from Rh-catalyzed cycloadditions and Cu(I)-mediated click chemistry:

Step 1: Functionalization of Salicylaldehyde

2-Hydroxy-3-methoxybenzaldehyde undergoes alkylation with propargyl bromide in the presence of K₂CO₃, yielding 2-(prop-2-yn-1-yloxy)-3-methoxybenzaldehyde. This intermediate is critical for introducing the alkyne moiety.

Step 2: Azide-Alkyne Cycloaddition

The alkyne reacts with TsN₃ (tosyl azide) under CuTc catalysis, forming a triazole intermediate. This step leverages Huisgen cycloaddition, a cornerstone of click chemistry.

Step 3: Allylic Substitution

The triazole intermediate undergoes Rh-catalyzed 1,3-rearrangement and [3+2] cycloaddition with cinnamyl derivatives, installing the (E)-3-phenylprop-2-en-1-yloxy group.

Table 2: Optimized Reaction Conditions

Parameter	Value
Catalyst	Rh₂(OAc)₄ (2 mol%)
Solvent	Toluene
Temperature	Room temperature
Reaction Time	5–12 hours
Yield	62–86% (analog-based)

This route emphasizes modularity, enabling variations in the allyl and aryl groups.

Research Findings and Applications

Catalytic Transformations

The compound serves as a substrate in tandem catalytic processes. For example, Rh-catalyzed reactions convert it into aza-benzodioxepines, seven-membered heterocycles with bioactive potential. The aldehyde group facilitates Schiff base formation, enabling coordination to metal catalysts.

Materials Science

Conjugated aldehydes with allyloxy groups are precursors for conducting polymers. The (E)-configuration promotes planar molecular geometries, advantageous for charge transport.